Cas no 147227-53-0 (N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide)

• Product Name: N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide
• CAS No: 147227-53-0
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 4601516
• Update Time: 2025-06-22

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1H-benzotriazol-1-ylmethyl)-N-methyl-
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide

• Inchi： 1S/C15H14N4O/c1-18(15(20)12-7-3-2-4-8-12)11-19-14-10-6-5-9-13(14)16-17-19/h2-10H,11H2,1H3
• InChI Key： YBKMMXWNAHOTMB-UHFFFAOYSA-N
• SMILES： C(N(CN1C2=CC=CC=C2N=N1)C)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide

Professional Introduction to N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide (CAS No. 147227-53-0)

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 147227-53-0, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its benzamide and benzotriazole moieties, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide consists of a benzamide group linked to a benzotriazole ring. The benzotriazole moiety is known for its ability to interact with various biological targets, making it a versatile scaffold for medicinal chemistry. In contrast, the benzamide group is commonly found in many pharmacologically active compounds and is often associated with analgesic, anti-inflammatory, and antimicrobial properties.

Recent studies have highlighted the potential of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide as a lead compound in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity and cellular signaling pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The benzotriazole moiety in N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide is known to possess significant bioisosteric properties, which allow it to mimic the binding characteristics of other heterocyclic compounds. This feature has been exploited in the design of new drug candidates that aim to target specific biological pathways with high selectivity. Additionally, the presence of the methyl group in the N-methylbenzamide portion of the molecule contributes to its overall lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells.

In the context of current pharmaceutical research, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide represents an exciting opportunity for innovation. The combination of its structural features and reported biological activities positions it as a promising candidate for further development into a therapeutic agent. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. These efforts are crucial for determining whether this compound can progress to clinical trials and ultimately contribute to the treatment of various diseases.

The growing interest in N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide is also driven by advancements in computational chemistry and drug design technologies. These tools have enabled researchers to more efficiently screen large libraries of compounds for potential biological activity. By leveraging these technologies, scientists have been able to identify novel analogs of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide that may exhibit improved efficacy or reduced side effects.

Moreover, the benzotriazole scaffold has been successfully incorporated into numerous marketed drugs due to its favorable pharmacological properties. This precedent underscores the importance of this moiety in medicinal chemistry and provides a strong rationale for further exploration of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed with enhanced therapeutic potential.

The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the process and improve scalability. These efforts are essential for producing sufficient quantities of the compound for both preclinical studies and future clinical trials.

In conclusion, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylbenzamide (CAS No. 147227-53-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and reported biological activities make it an attractive candidate for further development into a novel therapeutic agent. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play an important role in the discovery and development of new medicines.